Cas no 3212-75-7 ((Z)-Cyclooct-2-enol)

• Product Name: (Z)-Cyclooct-2-enol
• CAS No: 3212-75-7
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 307870
• PubChem ID: 5380758
• Update Time: 2025-05-22

(Z)-Cyclooct-2-enol Chemical and Physical Properties

Names and Identifiers

• 2-Cycloocten-1-ol
• (2Z)-cyclooct-2-en-1-ol
• 2-cyclooctene-1-ol
• 2-cyclooctenol
• cyclooct-2-en-1-ol
• cyclooct-2-enol
• EINECS 221-726-6
• NSC105771
• trans-cycloocten-3-ol
• NSC 105771
• starbld0011908
• MFCD00128153
• EN300-6763399
• 1414375-00-0
• DTXSID201316278
• UJZBDMYKNUWDPM-XQRVVYSFSA-N
• 31501-39-0
• 31821-38-2
• (Z)-cyclooct-2-enol
• 3-hydroxycyclooctene
• 3212-75-7
• (E)-cyclooct-2-enol
• equatorial (E)-Cyclooct-2-enol
• EN300-109122
• (Z)-Cyclooct-2-en-1-ol
• (2E)-TCO-OH
• AKOS024436646
• Rac-(E)-(1SR,3RS)-2-Cycloocten-1-ol
• NSC-105771
• axial (E)-Cyclooct-2-enol
• SCHEMBL1072262
• (E)-(1SR,3RS)-2-Cycloocten-1-ol
• (Z)-Cyclooct-2-enol

• Inchi： 1S/C8H14O/c9-8-6-4-2-1-3-5-7-8/h4,6,8-9H,1-3,5,7H2/b6-4-
• InChI Key： UJZBDMYKNUWDPM-XQRVVYSFSA-N
• SMILES： OC1C=CCCCCC1 |c:2|

Computed Properties

• Exact Mass: 126.10400
• Monoisotopic Mass: 126.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 96.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.1

Experimental Properties

• Density: 0.9655
• Boiling Point: 194.35°C (rough estimate)
• Flash Point: 77°C
• Refractive Index: 1.4959
• PSA: 20.23000
• LogP: 1.86760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on (Z)-Cyclooct-2-enol

Comprehensive Analysis of (Z)-Cyclooct-2-enol (CAS No. 3212-75-7): Properties, Applications, and Industry Insights

(Z)-Cyclooct-2-enol (CAS No. 3212-75-7) is a cyclic unsaturated alcohol with significant relevance in organic synthesis and fragrance industries. This compound, characterized by its eight-membered ring and Z-configuration of the double bond, has garnered attention for its unique stereochemistry and versatile reactivity. Researchers frequently search for "synthesis of (Z)-Cyclooct-2-enol" or "applications of CAS 3212-75-7," reflecting its growing importance in fine chemicals and specialty materials.

The molecular structure of (Z)-Cyclooct-2-enol features a hydroxyl group adjacent to a cis-configured alkene, which enables selective functionalization in catalytic reactions. Recent studies highlight its role as a precursor for chiral ligands and flavor compounds, aligning with the industry trend toward sustainable and enantioselective methodologies. Keywords like "stereoselective derivatives of Cyclooctenol" and "green chemistry applications" are increasingly associated with this compound in scientific literature.

In the fragrance sector, (Z)-Cyclooct-2-enol contributes to woody and musky accords, addressing the demand for "natural-identical aroma chemicals." Its low volatility and stability make it suitable for premium perfumery, a topic frequently queried as "long-lasting fragrance ingredients." Analytical techniques such as GC-MS and NMR spectroscopy are essential for quality control, with searches like "CAS 3212-75-7 purity analysis" trending among QC professionals.

From a synthetic perspective, the compound’s ring strain and conformational flexibility offer intriguing possibilities for cascade reactions and metathesis transformations. Patent databases reveal growing interest in "Cyclooctenol-based catalysts" and "biodegradable polymer modifiers," reflecting cross-industry innovation. Environmental considerations also drive searches for "eco-friendly cyclic alcohol substitutes," where (Z)-Cyclooct-2-enol shows promise due to its lower toxicity profile.

Ongoing research explores the compound’s potential in pharmaceutical intermediates, particularly for macrocyclic drug scaffolds. Queries such as "CAS 3212-75-7 in medicinal chemistry" underscore this niche application. Regulatory compliance remains a key focus, with documentation for "REACH registration of Cyclooct-2-enol derivatives" being frequently requested in the EU market.

In summary, (Z)-Cyclooct-2-enol (CAS No. 3212-75-7) bridges multiple disciplines—from asymmetric synthesis to functional fragrances. Its adaptability to modern green chemistry principles and alignment with "high-value specialty chemicals" trends ensure sustained industrial relevance. Future developments may focus on "scalable production methods" and "novel enantiopure applications," as indicated by emerging search patterns.